Cas no 126650-73-5 (4H-[1,2,4]Triazino[3,4-a]phthalazine,3-phenyl-7-(1-pyrrolidinyl)-)

• Product Name: 4H-[1,2,4]Triazino[3,4-a]phthalazine,3-phenyl-7-(1-pyrrolidinyl)-
• CAS No: 126650-73-5
• MF: C₂₀H₁₉N₅
• MW: 329.398363351822
• CID: 183927
• PubChem ID: 3079896
• Update Time: 2025-04-19

4H-[1,2,4]Triazino[3,4-a]phthalazine,3-phenyl-7-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-[1,2,4]Triazino[3,4-a]phthalazine,3-phenyl-7-(1-pyrrolidinyl)-
• 3-phenyl-7-pyrrolidin-1-yl-4H-[1,2,4]triazino[3,4-a]phthalazine
• 4H-(1,2,4)Triazino(3,4-a)phthalazine, 3-phenyl-7-(1-pyrrolidinyl)-
• DTXSID40155265
• 3-Phenyl-7-pyrrolidinyl-4H-(1,2,4)triazino(3,4-a)phthalazine
• 126650-73-5

• Inchi： 1S/C20H19N5/c1-2-8-15(9-3-1)18-14-25-19(22-21-18)16-10-4-5-11-17(16)20(23-25)24-12-6-7-13-24/h1-5,8-11H,6-7,12-14H2
• InChI Key： BWFRJODQJRUKJQ-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3C3=NN=C(C4C=CC=CC=4)CN3N=2)CCCC1

Computed Properties

• Exact Mass: 329.16427
• Monoisotopic Mass: 329.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 501.5°Cat760mmHg
• Flash Point: 257.1°C
• Refractive Index: 1.732
• PSA: 43.56